Cas no 88790-04-9 (1,1,1-trifluoro-3-(phenylsulfanyl)propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(phenylsulfanyl)propan-2-ol
• CAS No: 88790-04-9
• MF: C₉H₉F₃OS
• MW: 222.227371931076
• CID: 621499
• PubChem ID: 3627836
• Update Time: 2025-04-24

1,1,1-trifluoro-3-(phenylsulfanyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1,1,1-trifluoro-3-(phenylthio)-
• AKOS013214625
• 1,1,1-trifluoro-3-phenylsulfanylpropan-2-ol
• 1,1,1-Trifluoro-3-(phenylthio)propan-2-ol
• F1912-2356
• SCHEMBL18408923
• XCPXRBHWUYVMRH-UHFFFAOYSA-N
• 88790-04-9
• 1,1,1-trifluoro-3-(phenylsulfanyl)propan-2-ol
• starbld0039553

• Inchi： 1S/C9H9F3OS/c10-9(11,12)8(13)6-14-7-4-2-1-3-5-7/h1-5,8,13H,6H2
• InChI Key： XCPXRBHWUYVMRH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CC(C(F)(F)F)O

Computed Properties

• Exact Mass: 222.03262057g/mol
• Monoisotopic Mass: 222.03262057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1,1,1-trifluoro-3-(phenylsulfanyl)propan-2-ol

2-Propanol, 1,1,1-trifluoro-3-(phenylthio) (CAS No. 88790-04-9)

The compound 2-Propanol, 1,1,1-trifluoro-3-(phenylthio), identified by the CAS registry number 88790-04-9, is a highly specialized organic chemical with unique structural and functional properties. This compound belongs to the class of fluorinated alcohols and contains a trifluoromethyl group attached to a propanol backbone, with a phenylthio substituent at the third carbon position. Its molecular formula is C₉H₉F₃O_S, and it exhibits a molecular weight of approximately 256.2 g/mol.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Propanol, 1,1,1-trifluoro-3-(phenylthio) through various routes. One notable method involves the nucleophilic substitution of an appropriate triflate intermediate with a phenylthiol group in the presence of a base. This approach has been optimized to achieve high yields and excellent stereochemical control, making it suitable for large-scale production in industrial settings.

The structural features of 2-Propanol, 1,1,1-trifluoro-3-(phenylthio) render it highly versatile for applications in diverse fields. In the pharmaceutical industry, this compound has shown promise as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as oncology and neurodegenerative diseases. Its trifluoromethyl group contributes to enhanced lipophilicity and metabolic stability, while the phenylthio moiety introduces sulfur-based reactivity that can be exploited for site-specific modifications.

Moreover, 2-Propanol, 1,1,1-trifluoro-3-(phenylthio) has been explored as a building block in materials science for the development of advanced polymers and coatings. Its ability to undergo both nucleophilic and electrophilic reactions makes it an ideal candidate for cross-linking agents and surfactants with tailored properties. Recent studies have demonstrated its potential in creating stimuli-responsive materials that exhibit reversible changes in physical properties under external stimuli such as temperature or pH.

In terms of environmental impact and safety considerations, 2-Propanol, 1,1,1-trifluoro-3-(phenylthio) has been subjected to rigorous testing to assess its biodegradation potential and toxicity profile. According to recent research published in *Environmental Science & Technology*, this compound demonstrates moderate biodegradability under aerobic conditions and exhibits low acute toxicity to aquatic organisms when exposed at concentrations below regulatory thresholds.

The growing interest in fluorinated compounds across multiple industries has positioned 2-Propanol, 1,1,1-trifluoro-3-(phenylthio) as a key player in modern chemical synthesis. Its unique combination of fluorinated and sulfur-containing functionalities continues to drive innovative applications in drug discovery and materials engineering.